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Regulatory Assessment Overview

The confirmatory data assessment was initiated following the MRL review under Article 12 of Regulation

(EC) No 396/2005. The applicant, Arysta Life Science Great Britain Limited, submitted data for quizalofop-

P-tefuryl, which also triggered a combined assessment for all quizalofop-P variants (quizalofop-P-ethyl,

quizalofop-P-tefuryl, and propaquizafop) due to their shared residue definition [1].

Residue Definition: The assessment defines the residue as "quizalofop (sum of quizalofop, its
salts, its esters [including propaquizafop] and its conjugates, expressed as quizalofop [any ratio of

constituent isomers])" [1].
Primary Objective: The evaluation aimed to address data gaps identified in 2017, which led to

tentative MRLs. The legally mandated deadline for submitting confirmatory data was June 14, 2021
[1].

Status of Confirmatory Data Gaps

The table below summarizes the status of the key data gaps identified during the MRL review [1].

Data Gap Category Specific Requirement Status in 2024 Assessment
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| Animal Commodities | Validation of extraction/hydrolysis efficiency in livestock enforcement methods |

Fully addressed only for muscle, poultry liver, and eggs. Not fully addressed for other livestock tissues

(e.g., kidney, bovine liver). | | Plant Commodities | Validation of extraction/hydrolysis efficiency in plant

enforcement methods; residue trials for numerous crops (e.g., citrus fruits, blueberries, herbs, spices). | Not

addressed. Data gaps for plant commodities remain open. | | Complex Matrices | Fully validated methods

and storage stability studies for herbal infusions and spices. | Not addressed. | | Quizalofop-P-ethyl |

Residue trials for caraway. | Sufficiently addressed via a previous MRL application. |

Analytical Methods & Protocols

To support the analytical workflows for enforcing the residue definition of quizalofop, here are two detailed

protocols based on recent scientific literature.

Protocol 1: GC-MS/MS Method via Conversion to CMQ

This method is designed to comply with the residue definitions of Japan, the EU, and the USA by converting

all relevant compounds to a single analyte, 6-chloro-2-methoxyquinoxaline (CMQ) [2].

Workflow Summary: The following diagram outlines the key steps in the sample preparation and

analysis process.
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Sample (soybean, cabbage,
potato, spinach, apple, strawberry)

Alkaline Hydrolysis
Reflux with methanolic KOH

Conversion to CMQ
(6-chloro-2-methoxyquinoxaline)

Liquid-Liquid Extraction
Ethyl acetate/hexane

d-SPE Cleanup
PSA, C18, MgSO4

Analysis via GC-MS/MS

Click to download full resolution via product page

Detailed Procedure:

Hydrolysis and Conversion: Weigh 20 g of homogenized sample into a flask. Add 100 mL of 1
mol/L methanolic potassium hydroxide and reflux for 1 hour to hydrolyze esters and conjugates

to quizalofop, and subsequently convert quizalofop to CMQ [2].
Extraction: After cooling, transfer the hydrolysate to a separation funnel. Extract CMQ three

times with a mixed solvent of ethyl acetate and hexane [2].
Cleanup: Combine the extracts and evaporate to near dryness. Reconstitute the residue in

acetonitrile for dispersive solid-phase extraction (d-SPE) using a mixture of PSA, C18, and
magnesium sulfate (MgSO4) to remove interfering compounds [2].
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Analysis: Analyze the final extract by GC-MS/MS. Monitor the specific transition ions for CMQ

for quantification [2].

Method Performance:

Linear Range: 0.0005 - 0.050 mg/L [3].

Limit of Detection (LOD): 0.0001 - 0.008 mg/kg [3].
Recovery: 69.8 - 120% across various matrices (cabbage, chives, pear, wheat flour, soybean

oil) [3].

Protocol 2: QuEChERS-UPLC-MS/MS for Acidic Herbicides

This protocol allows for the simultaneous determination of quizalofop-P-tefuryl and its acid metabolite

(quizalofop) alongside other acidic herbicides in plant-origin matrices [3].

Workflow Summary: The process follows a modified QuEChERS approach, optimized for acidic

compounds.

Sample (Fruits, Vegetables, Grains)

Extraction
Acidified Acetonitrile

Shake Centrifuge

d-SPE Purification
MgSO4, Florisil, GCB

UPLC-MS/MS Analysis
ESI+/- MRM mode
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Detailed Procedure:

Extraction: Weigh 10 g of homogenized sample into a centrifuge tube. Add 10 mL of acidified
acetonitrile (e.g., with 1% formic acid) and shake vigorously for 10-15 minutes [3].

Salting Out: Add a salt mixture (e.g., MgSO4 and NaCl) to separate the organic and aqueous
phases. Centrifuge [3].

Cleanup: Transfer an aliquot (e.g., 6 mL) of the acetonitrile extract to a tube containing d-SPE
reagents. A combination of 150 mg MgSO4, 150 mg Florisil, and optional GCB is effective for

cleaning fruits and vegetables. For oily matrices, C18 is recommended to adsorb lipids [3].
Analysis: Analyze the purified extract by UPLC-MS/MS. Use electrospray ionization (ESI) in

positive or negative mode with multiple reaction monitoring (MRM) for high sensitivity and
selectivity [3].

Key Conclusions for Researchers

Consumer Risk: EFSA concluded that the consumer intake of quizalofop-P-tefuryl residues, based

on the reported agricultural practices, is unlikely to present a health risk [1] [4].
Ongoing Data Gaps: Be aware that significant data gaps persist. The MRLs for many plant

commodities and some animal commodities (like poultry fat and milk) may be revised downward or
require further validation data [1].

Analytical Focus: Ensure your analytical methods can handle the complete residue definition, which
includes esters, acids, and conjugates. The conversion method to CMQ or the use of LC-MS/MS are

robust approaches [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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